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Compound of Interest

Compound Name: Crenatine

Cat. No.: B031384

For research use only. Not for human or veterinary use.

This document provides essential safety and logistical information for the proper disposal of
Crenatine (CAS No. 26585-14-8), a [3-carboline alkaloid. The following procedures are
designed for researchers, scientists, and drug development professionals to ensure safe
handling and disposal in a laboratory setting. Due to the limited availability of a specific Safety
Data Sheet (SDS) for Crenatine, these guidelines are based on the general principles for the
disposal of hazardous nitrogenous heterocyclic compounds and (3-carboline alkaloids. Always
consult your institution's Environmental Health and Safety (EHS) department for specific local
regulations.

Crenatine Chemical and Physical Properties

The following table summarizes the known properties of Crenatine. This data is essential for
understanding its behavior and potential hazards during handling and disposal.
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Property Value

CAS Number 26585-14-8[1][2][3]

IUPAC Name 1-ethyl-9H-beta-carbolin-4-yl methyl ether
Molecular Formula C14H14N20]2]

Molecular Weight 226.28 g/mol

Appearance Data not available

Soluble in Chloroform, Dichloromethane, Ethyl

Solubility
Acetate, DMSO, Acetone[3]
Storage Temperature 2-8°C
When heated to decomposition, nitrogen oxides
Hazardous Decomposition (NOx) and carbon oxides (CO, CO2) may be
produced.
Incompatibilities Strong oxidizing agents.

Experimental Protocols for Disposal

As no specific experimental protocols for the neutralization or deactivation of Crenatine are
publicly available, the primary disposal method involves collection, segregation, and transfer to
a licensed hazardous waste facility. Chemical deactivation should not be attempted without a
validated and approved protocol from your institution's EHS office.

Step-by-Step Disposal Procedure

Follow these steps to ensure the safe disposal of Crenatine waste.
1. Personal Protective Equipment (PPE):

o Wear standard laboratory PPE at all times: a lab coat, safety glasses with side shields (or
goggles), and chemical-resistant gloves (nitrile or neoprene).

2. Waste Segregation and Collection:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.medchemexpress.com/crenatine.html
https://www.biosynth.com/p/BBA58514/26585-14-8-crenatine
https://www.biocrick.com/Crenatine-BCN5148.html
https://www.biosynth.com/p/BBA58514/26585-14-8-crenatine
https://www.biocrick.com/Crenatine-BCN5148.html
https://www.benchchem.com/product/b031384?utm_src=pdf-body
https://www.benchchem.com/product/b031384?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Solid Waste:

o Collect all solid Crenatine waste, including contaminated consumables (e.g., weigh boats,
pipette tips, gloves, absorbent paper), in a dedicated, clearly labeled hazardous waste
container.

o The container must be made of a compatible material (e.g., polyethylene), be in good
condition, and have a secure, tight-fitting lid.

Liquid Waste:

o Collect all liquid waste containing Crenatine, including unused solutions and solvent
rinses, in a dedicated, labeled hazardous waste container for organic or alkaloid waste.

o Do not mix with incompatible waste streams, particularly strong oxidizing agents.

o Ensure the container is stored in a secondary containment tray to prevent spills.
. Labeling Hazardous Waste:

Label the waste container clearly with the words "Hazardous Waste."

Identify the contents, listing "Crenatine (CAS: 26585-14-8)" and any solvents present with
their approximate concentrations.

Indicate the accumulation start date on the label.
. Storage:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within
the laboratory.

The SAA should be away from general traffic, drains, and sources of ignition.
Ensure the container remains closed at all times, except when adding waste.

. Arranging for Disposal:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b031384?utm_src=pdf-body
https://www.benchchem.com/product/b031384?utm_src=pdf-body
https://www.benchchem.com/product/b031384?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Once the container is full (not exceeding 90% capacity) or the accumulation time limit set by
your institution is reached, contact your EHS department to arrange for a scheduled pickup.

[4]

e Do not dispose of Crenatine waste down the sanitary sewer or in the regular trash.[5][6]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Crenatine waste in
a laboratory setting.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.benchchem.com/product/b031384?utm_src=pdf-body
https://sharedlab.bme.wisc.edu/info/links/ChemicalWasteDisposal.pdf
https://ehrs.upenn.edu/sites/default/files/2021-03/Waste%20Manual%20Mar%202021.pdf
https://www.benchchem.com/product/b031384?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Start: Crenatine Waste Ge@

'

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Segregate Waste
(Solid vs. Liquid)

Liquid
Solid Waste Ligquid Waste
(Contaminated consumables) (Solutions, Rinsates)

3a. Collect in Labeled 3b. Collect in Labeled
Solid Waste Container Liquid Waste Container

4. Store Securely in
Satellite Accumulation Area

5. Contact EHS for
Waste Pickup

End: Proper Disposal by
Licensed Facility

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Crenatine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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